![molecular formula C15H12Cl4N2O3S B297375 2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,4,5-trichlorophenyl)acetamide](/img/structure/B297375.png)
2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,4,5-trichlorophenyl)acetamide
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Overview
Description
2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,4,5-trichlorophenyl)acetamide, also known as TCS 401, is a chemical compound that has gained significant interest in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and has been synthesized using various methods.
Mechanism of Action
2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,4,5-trichlorophenyl)acetamide 401 exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX-2. This inhibition leads to a decrease in the production of prostaglandins, which are responsible for inflammation and pain. This compound 401 has also been shown to inhibit the production of nitric oxide, which is involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound 401 has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has been found to decrease the production of prostaglandins and nitric oxide, which are involved in the inflammatory response. This compound 401 has also been shown to decrease the levels of interleukin-1β and tumor necrosis factor-α, which are pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,4,5-trichlorophenyl)acetamide 401 in lab experiments include its anti-inflammatory and analgesic properties, which make it a useful tool for studying the inflammatory response. This compound 401 has also been shown to inhibit the activity of COX-2, which is involved in the production of prostaglandins, making it a useful tool for studying the role of COX-2 in the inflammatory response. The limitations of using this compound 401 in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the study of 2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,4,5-trichlorophenyl)acetamide 401. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of inflammatory diseases. Another direction is to study its mechanism of action in more detail, particularly its effects on the production of prostaglandins and nitric oxide. Further studies are also needed to determine the safety and efficacy of this compound 401 in humans.
Synthesis Methods
2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,4,5-trichlorophenyl)acetamide 401 has been synthesized using various methods, including the reaction of 2,4,5-trichloroaniline with 4-chlorobenzenesulfonyl chloride in the presence of a base, followed by the reaction with methylamine hydrochloride and acetic anhydride. Another method involves the reaction of 2,4,5-trichloroaniline with 4-chlorobenzenesulfonyl chloride in the presence of a base, followed by the reaction with N-methylacetamide.
Scientific Research Applications
2-[[(4-chlorophenyl)sulfonyl](methyl)amino]-N-(2,4,5-trichlorophenyl)acetamide 401 has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties. This compound 401 has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation and pain. This compound 401 has been studied for its potential use in the treatment of various inflammatory diseases, such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease.
Properties
Molecular Formula |
C15H12Cl4N2O3S |
---|---|
Molecular Weight |
442.1 g/mol |
IUPAC Name |
2-[(4-chlorophenyl)sulfonyl-methylamino]-N-(2,4,5-trichlorophenyl)acetamide |
InChI |
InChI=1S/C15H12Cl4N2O3S/c1-21(25(23,24)10-4-2-9(16)3-5-10)8-15(22)20-14-7-12(18)11(17)6-13(14)19/h2-7H,8H2,1H3,(H,20,22) |
InChI Key |
KDTIFMMODJAYGT-UHFFFAOYSA-N |
SMILES |
CN(CC(=O)NC1=CC(=C(C=C1Cl)Cl)Cl)S(=O)(=O)C2=CC=C(C=C2)Cl |
Canonical SMILES |
CN(CC(=O)NC1=CC(=C(C=C1Cl)Cl)Cl)S(=O)(=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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